Cas no 89565-54-8 (Benzamide, N-[4-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]phenyl]-3-nitro-)

Benzamide, N-[4-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]phenyl]-3-nitro- structure
89565-54-8 structure
Product Name:Benzamide, N-[4-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]phenyl]-3-nitro-
CAS No:89565-54-8
MF:C18H16N4O5S
MW:400.408442497253
CID:596397
PubChem ID:13315414
Update Time:2025-04-19

Benzamide, N-[4-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]phenyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[4-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]phenyl]-3-nitro-
    • N-[4-(3,5-dimethylpyrazol-1-yl)sulfonylphenyl]-3-nitrobenzamide
    • 89565-54-8
    • DTXSID80536534
    • N-[4-(3,5-Dimethyl-1H-pyrazole-1-sulfonyl)phenyl]-3-nitrobenzamide
    • N-(4-((3,5-Dimethyl-1H-pyrazol-1-yl)sulfonyl)phenyl)-3-nitrobenzamide
    • Inchi: 1S/C18H16N4O5S/c1-12-10-13(2)21(20-12)28(26,27)17-8-6-15(7-9-17)19-18(23)14-4-3-5-16(11-14)22(24)25/h3-11H,1-2H3,(H,19,23)
    • InChI Key: GAXZWLAMAFOTAO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(C1C=CC=C(C=1)[N+](=O)[O-])=O)(N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

  • Exact Mass: 400.08414080g/mol
  • Monoisotopic Mass: 400.08414080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 135Ų

Benzamide, N-[4-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]phenyl]-3-nitro- Related Literature

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